Cas no 80781-15-3 ( )
structure
Product Name:
CAS No:80781-15-3
MF:C14H17NS
MW:231.35648226738
CID:986076
PubChem ID:303835
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 4-butylsulfanyl-2-methylquinoline
- 80781-15-3
- NSC193531
- DTXSID70307634
- NSC-193531
-
-
- Inchi： 1S/C14H17NS/c1-3-4-9-16-14-10-11(2)15-13-8-6-5-7-12(13)14/h5-8,10H,3-4,9H2,1-2H3
- InChI Key： FARHOHOZBREWNK-UHFFFAOYSA-N
- SMILES： S(C1C=C(C)N=C2C=CC=CC=12)CCCC
Computed Properties
- Exact Mass: 231.10817072g/mol
- Monoisotopic Mass: 231.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 38.2Ų
Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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